molecular formula C9H14N2O2 B8691600 Hexahydro-2-oxo-N-vinyl-1H-azepine-1-carboxamide CAS No. 60451-35-6

Hexahydro-2-oxo-N-vinyl-1H-azepine-1-carboxamide

Cat. No.: B8691600
CAS No.: 60451-35-6
M. Wt: 182.22 g/mol
InChI Key: VGRKPIRDMXWKDE-UHFFFAOYSA-N
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Description

Hexahydro-2-oxo-N-vinyl-1H-azepine-1-carboxamide is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

60451-35-6

Molecular Formula

C9H14N2O2

Molecular Weight

182.22 g/mol

IUPAC Name

N-ethenyl-2-oxoazepane-1-carboxamide

InChI

InChI=1S/C9H14N2O2/c1-2-10-9(13)11-7-5-3-4-6-8(11)12/h2H,1,3-7H2,(H,10,13)

InChI Key

VGRKPIRDMXWKDE-UHFFFAOYSA-N

Canonical SMILES

C=CNC(=O)N1CCCCCC1=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

113 parts of ε-caprolactam, 91 parts of ethyl acetate and 0.015% of dibutyl-tin dilaurate are initially taken in a reaction vessel and are heated at about 50° C. A mixture of 69 parts of vinyl isocyanate and 91 parts of ethyl acetate is added dropwise in the course of 1 hour, after which the mixture is allowed to continue reacting for a further 5 hours. A pale yellow clear solution is obtained. Content of blocked isocyanate groups: 11.5%. Preparation of component (C)
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Synthesis routes and methods II

Procedure details

113 parts of ε-caprolactam and 91 parts of ethyl acetate (+0.015% of dibutyl-tin dilaurate) are introduced into a reaction vessel and the mixture is heated to about 50° C. A mixture of 69 parts of vinyl isocyanate and 91 parts of ethyl acetate is then added dropwise in the course of 1 hour, after which the mixture is allowed to react for 5 hours. A pale yellow clear solution is obtained. Blocked isocyanate content: 11.5%.
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